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Compound of Interest

Compound Name: Sodium 3-nitrobenzoate

Cat. No.: B1218478 Get Quote

For Immediate Release

This whitepaper provides a detailed technical overview of sodium 3-nitrobenzoate, a key

organic intermediate in the pharmaceutical, agrochemical, and dye manufacturing industries.[1]

[2][3] This document is intended for researchers, scientists, and drug development

professionals, offering in-depth information on its chemical properties, a detailed experimental

protocol for its synthesis, and a logical workflow for its production.

Core Compound Data: Sodium 3-Nitrobenzoate
A summary of the key quantitative data for sodium 3-nitrobenzoate is presented in the table

below for quick reference.

Property Value Source

Chemical Formula C₇H₄NNaO₄ [1][2][4]

Molecular Weight 189.10 g/mol [5]

CAS Number 827-95-2 [2]

Appearance
White to pale yellow or pale

brown solid
[1]

Melting Point >300°C [3]

Solubility in Water Soluble [3]
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Experimental Protocol: Synthesis of Sodium 3-
Nitrobenzoate via Saponification
Sodium 3-nitrobenzoate is commonly synthesized from its corresponding ester, methyl 3-

nitrobenzoate, through a saponification reaction. This process involves the hydrolysis of the

ester in the presence of a base, in this case, sodium hydroxide. The following protocol is

adapted from established organic chemistry procedures.[4]

Objective: To synthesize sodium 3-nitrobenzoate from methyl 3-nitrobenzoate.

Materials:

Methyl 3-nitrobenzoate

Sodium hydroxide (NaOH)

Deionized water

Round-bottomed flask (2 L)

Reflux condenser

Heating mantle

Stir bar or mechanical stirrer

Beakers

Buchner funnel and filter paper

Suction flask

Procedure:

Preparation of Sodium Hydroxide Solution: Prepare a solution of sodium hydroxide by

dissolving 80 g (2 moles) of NaOH in 320 cc of deionized water in a 2 L round-bottomed

flask.[4]
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Addition of Ester: To the sodium hydroxide solution, add 181 g (1 mole) of methyl 3-

nitrobenzoate.[4]

Saponification Reaction: Heat the mixture to boiling using a heating mantle, with constant

stirring, under a reflux condenser. The reaction is typically complete within five to ten

minutes, indicated by the disappearance of the oily ester layer.[4]

Dilution: After the reaction is complete, dilute the mixture with an equal volume of water.[4]

Isolation of the Product: The resulting aqueous solution contains sodium 3-nitrobenzoate.

For many applications, this solution can be used directly. If the solid product is required, the

water can be removed under reduced pressure.

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.

Sodium hydroxide is corrosive and should be handled with care.

The reaction should be performed in a well-ventilated fume hood.

Logical Workflow for the Synthesis of Sodium 3-
Nitrobenzoate
The industrial production of sodium 3-nitrobenzoate often starts from methyl benzoate, which

undergoes nitration followed by saponification. The logical relationship between these steps is

illustrated in the following diagram.

Step 1: Nitration Step 2: Saponification

Methyl Benzoate Conc. HNO₃ + Conc. H₂SO₄

Reaction
Methyl 3-Nitrobenzoate NaOH(aq) + Heat

Reaction

Sodium 3-Nitrobenzoate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

http://www.orgsyn.org/demo.aspx?prep=CV1P0391
http://www.orgsyn.org/demo.aspx?prep=CV1P0391
http://www.orgsyn.org/demo.aspx?prep=CV1P0391
https://www.benchchem.com/product/b1218478?utm_src=pdf-body
https://www.benchchem.com/product/b1218478?utm_src=pdf-body
https://www.benchchem.com/product/b1218478?utm_src=pdf-body
https://www.benchchem.com/product/b1218478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthesis workflow of sodium 3-nitrobenzoate from methyl benzoate.

This technical guide provides foundational information for professionals working with sodium
3-nitrobenzoate. Its role as a versatile intermediate highlights its importance in the synthesis

of a wide range of commercially significant products, including analgesics and antibiotics.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. nbinno.com [nbinno.com]

3. Sodium 3-nitrobenzoate One Chongqing Chemdad Co. ，Ltd [chemdad.com]

4. Organic Syntheses Procedure [orgsyn.org]

5. Sodium 3-nitrobenzoate = 95.0 HPLC 827-95-2 [sigmaaldrich.com]

To cite this document: BenchChem. [A Technical Guide to Sodium 3-Nitrobenzoate:
Properties, Synthesis, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218478#sodium-3-nitrobenzoate-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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